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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive literature review of Acid Blue 120, presenting its

performance characteristics in comparison to other relevant acid dyes. The information is

compiled from various scientific studies to offer an objective overview for research and

development applications. This document summarizes key performance indicators in textile

dyeing and wastewater treatment, details relevant experimental protocols, and visualizes

procedural workflows.

Introduction to Acid Blue 120
Acid Blue 120, also known as C.I. 26400, is a weak acid, double azo dye.[1] Its molecular

formula is C₃₃H₂₃N₅Na₂O₆S₂ with a molecular weight of 695.68 g/mol .[1][2] The presence of

sulfonic acid groups in its structure enhances its solubility in water, a key characteristic for its

application in acidic or neutral dye baths.[1] This red-light navy blue dye is primarily used for

dyeing protein fibers such as wool and silk, as well as polyamide fibers.[2] Its applications also

extend to the coloring of leather and paper, and for biological shading purposes.

Comparison of Dyeing Performance
The performance of a dye is critical for its application in the textile industry. Key indicators

include colorfastness to light, washing (soaping), perspiration, and other environmental factors.
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Data on the fastness properties of Acid Blue 120 on wool has been reported according to both

ISO and AATCC standards.

Fastness Test Standard Fading Staining

Light Fastness ISO 5 -

AATCC 5 -

Soaping ISO 3-4 3-4

AATCC 3 3

Perspiration ISO 4 4

AATCC 3 3

Oxygen Bleaching ISO 4 -

AATCC 4 -

Seawater ISO 3-4 -

AATCC 3 -

Table 1: Fastness properties of Acid Blue 120 on wool. Data compiled from various sources.

Comparative Performance with Alternative Acid Dyes

Direct comparative studies of Acid Blue 120 against other acid dyes under identical conditions

are limited in the reviewed literature. However, performance data for other acid dyes from

various studies can provide a basis for comparison. The following table summarizes the

lightfastness of several azo and anthraquinone acid dyes on different fibers.

Disclaimer: The data in the following table is compiled from different studies and the

experimental conditions may have varied. Therefore, a direct comparison should be made with

caution.
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Dye Class C.I. Name Textile
Lightfastness Rating

(Blue Wool Scale)

Azo Acid Red 88 Wool 3-4

Nylon 3

Silk 3-4

Azo Acid Yellow 36 Wool 4

Nylon 3-4

Azo Acid Blue 120 Wool 5

Azo Acid Blue 113 Wool 4-5

Nylon 4

Anthraquinone Acid Blue 80 Wool 6-7

Nylon 6

Silk 6-7

Table 2: Comparative lightfastness of various acid dyes.

From the available data, Acid Blue 120 exhibits good lightfastness on wool, comparable to or

slightly better than other azo dyes like Acid Blue 113 and superior to Acid Red 88 and Acid

Yellow 36. However, its lightfastness is lower than that of anthraquinone-based dyes like Acid

Blue 80.

Comparison of Wastewater Treatment Performance
The release of azo dyes into the environment is a significant concern due to their persistence

and potential toxicity. Research has focused on various methods for their removal from

wastewater, including photocatalytic degradation.

Performance Data for Acid Blue 120

While specific experimental data on the degradation efficiency of Acid Blue 120 in direct

comparison to other dyes is not readily available, studies have investigated its degradation. For
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instance, the biodegradation of Acid Blue 120 has been explored, indicating its susceptibility to

microbial degradation.

Comparative Performance with Alternative Acid Dyes in Wastewater Treatment

A study on the photocatalytic degradation of Acid Blue 113 and Acid Red 88 using a UV-C/TiO₂

suspension system provides a framework for comparing the treatability of different acid dyes.

Disclaimer: The following data is from a study that did not include Acid Blue 120. It is

presented here to illustrate the comparative performance of other relevant acid dyes under

specific experimental conditions.

Parameter Acid Blue 113 Acid Red 88

Optimal Removal Efficiency 98.7% 99.6%

First-Order Degradation Rate

Constant (k₁)
0.048 min⁻¹ 0.059 min⁻¹

Table 3: Comparative photocatalytic degradation of Acid Blue 113 and Acid Red 88.

The results indicate that under the studied conditions, both Acid Blue 113 and Acid Red 88 can

be effectively degraded, with Acid Red 88 showing a slightly higher degradation rate. The

complex double azo structure of Acid Blue 120 may influence its degradation kinetics

compared to these dyes.

Experimental Protocols
Detailed experimental protocols are essential for the replication and validation of scientific

findings. Below are generalized protocols for key experiments involving acid dyes.

Textile Dyeing with Acid Dyes on Wool

This protocol describes a typical procedure for dyeing wool fabric with acid dyes.

Fabric Preparation: The wool fabric is first scoured with a non-ionic detergent solution to

remove any impurities that might interfere with dyeing. It is then thoroughly rinsed with water.
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Dye Bath Preparation: A dye bath is prepared with a specific liquor ratio (e.g., 40:1). The

required amount of Acid Blue 120 is pre-dissolved in hot water and then added to the dye

bath.

pH Adjustment: The pH of the dye bath is adjusted to an acidic range (typically pH 4-6) using

acetic acid or formic acid. This is crucial for promoting the ionic interaction between the

anionic dye and the cationic sites on the wool fibers.

Dyeing Process: The scoured wool fabric is introduced into the dye bath. The temperature is

gradually raised to near boiling (around 98°C) and maintained for a specific duration (e.g., 60

minutes) to ensure dye penetration and fixation.

Rinsing and Drying: After dyeing, the fabric is rinsed with water to remove any unfixed dye

and then dried.

Photocatalytic Degradation of Acid Dyes

This protocol outlines a general procedure for evaluating the photocatalytic degradation of acid

dyes in an aqueous solution.

Solution Preparation: An aqueous solution of the acid dye (e.g., Acid Blue 120) of a known

initial concentration is prepared.

Catalyst Suspension: A specific amount of a photocatalyst, such as titanium dioxide (TiO₂), is

added to the dye solution to create a suspension.

Adsorption-Desorption Equilibrium: The suspension is stirred in the dark for a period (e.g., 30

minutes) to allow the dye molecules to adsorb onto the surface of the catalyst, reaching an

adsorption-desorption equilibrium.

Photoreaction: The suspension is then exposed to a light source (e.g., UV-C lamp) to initiate

the photocatalytic reaction. The reaction is carried out for a set duration.

Sample Analysis: Aliquots of the suspension are withdrawn at regular time intervals. The

catalyst is separated by centrifugation or filtration, and the concentration of the remaining

dye in the supernatant is measured using a UV-Vis spectrophotometer at the dye's maximum

absorbance wavelength.
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Degradation Efficiency Calculation: The degradation efficiency is calculated as the

percentage of dye removed from the solution over time.

Visualizations
Experimental Workflow for Textile Dyeing
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Caption: General workflow for textile dyeing with acid dyes.
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Caption: General workflow for photocatalytic degradation of dyes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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